Cas no 944341-54-2 (JNJ 28871063)

• Product Name: JNJ 28871063
• CAS No: 944341-54-2
• MF: C₂₄H₂₈Cl₂N₆O₃
• MW: 519.423522949219
• CID: 2759909
• PubChem ID: 71433873
• Update Time: 2025-07-18

JNJ 28871063 Chemical and Physical Properties

Names and Identifiers

• 4-N-(3-chloro-4-phenylmethoxyphenyl)-5-(2-morpholin-4-ylethoxyiminomethyl)pyrimidine-4,6-diamine,hydrochloride
• 5E-4-Amino-6-(4-benzyloxy-3-chlorophenylamino)pyrimidine-5-carboxaldehydeN-(2-morpholin-4-ylethyl)oximehydrochloride
• JNJ 28871063 HYDROCHLORIDE
• EGFR/ErbB-2/ErbB-4 Inhibitor II
• 4-N-(3-chloro-4-phenylmethoxyphenyl)-5-[(E)-2-morpholin-4-ylethoxyiminomethyl]pyrimidine-4,6-diamine;hydrochloride
• 4-N-(3-chloro-4-phenylmethoxyphenyl)-5-(2-morpholin-4-ylethoxyiminomethyl)pyrimidine-4,6-diamine;hydrochloride
• N~4~-[4-(Benzyloxy)-3-chlorophenyl]-5-({[2-(morpholin-4-yl)ethoxy]imino}methyl)pyrimidine-4,6-diamine--hydrogen chloride (1/1)
• 944341-54-2
• DTXSID70849569
• UMB34290
• JNJ 28871063

• Inchi： 1S/C24H27ClN6O3.ClH/c25-21-14-19(6-7-22(21)33-16-18-4-2-1-3-5-18)30-24-20(23(26)27-17-28-24)15-29-34-13-10-31-8-11-32-12-9-31;/h1-7,14-15,17H,8-13,16H2,(H3,26,27,28,30);1H
• InChI Key： ZXKZRKQMKNRZNN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1C=CC=CC=1)NC1C(=C(N)N=CN=1)C=NOCCN1CCOCC1.Cl

Computed Properties

• Exact Mass: 518.16000
• Monoisotopic Mass: 518.1599942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 605
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 107

Experimental Properties

• PSA: 107.12000
• LogP: 5.11160

Additional information on JNJ 28871063

Comprehensive Overview of JNJ 28871063 (CAS No. 944341-54-2): Mechanism, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical research, JNJ 28871063 (CAS No. 944341-54-2) has emerged as a compound of significant interest due to its unique pharmacological profile. This small molecule inhibitor targets specific pathways implicated in various diseases, making it a focal point for both academic and industrial research. With increasing searches for "JNJ 28871063 mechanism of action" and "944341-54-2 clinical trials," this article delves into its scientific relevance, current applications, and future potential.

The compound JNJ 28871063, identified by its CAS registry number 944341-54-2, belongs to a class of kinase inhibitors designed to modulate cellular signaling. Researchers are particularly intrigued by its selectivity and potency, which have been highlighted in studies exploring its role in oncology and inflammatory disorders. Keywords like "JNJ 28871063 solubility" and "944341-54-2 stability" reflect user interest in its physicochemical properties, critical for formulation development.

Recent advancements in personalized medicine have spurred demand for targeted therapies, positioning JNJ 28871063 as a candidate for precision-based treatment strategies. Its ability to inhibit specific kinases without broad-spectrum toxicity aligns with the trend toward "low-side-effect cancer drugs"—a frequently searched phrase. Preclinical data suggest promising efficacy in models of solid tumors, though further validation through "JNJ 28871063 phase II trials" is awaited.

From a biochemical perspective, the structural attributes of CAS No. 944341-54-2 contribute to its high binding affinity. Computational modeling studies, often queried as "JNJ 28871063 molecular docking," reveal interactions with ATP-binding sites, offering insights for derivative synthesis. Such analyses are vital for optimizing "kinase inhibitor drug design," another trending topic in medicinal chemistry forums.

Beyond oncology, investigations into JNJ 28871063 have expanded to autoimmune conditions, where kinase modulation could mitigate chronic inflammation. Searches for "944341-54-2 rheumatoid arthritis" indicate growing public awareness of its therapeutic versatility. However, challenges like bioavailability and metabolic stability—common concerns flagged in "JNJ 28871063 pharmacokinetics" searches—remain under active investigation.

In conclusion, JNJ 28871063 (CAS No. 944341-54-2) exemplifies the convergence of cutting-edge science and unmet medical needs. Its dual relevance in mechanistic research and clinical development ensures sustained attention, as evidenced by rising queries around "JNJ 28871063 patent status" and "944341-54-2 supplier." As the scientific community continues to unravel its full potential, this compound stands as a testament to innovation in targeted drug discovery.